Cas no 25679-93-0 (1H-Imidazole-5-propanol,b-amino-, 5-(dihydrogenphosphate), (bS)-)

• Product Name: 1H-Imidazole-5-propanol,b-amino-, 5-(dihydrogenphosphate), (bS)-
• CAS No: 25679-93-0
• MF: C₆H₁₂N₃O₄P
• MW: 221.150941848755
• CID: 255261
• PubChem ID: 439398
• Update Time: 2025-04-19

1H-Imidazole-5-propanol,b-amino-, 5-(dihydrogenphosphate), (bS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-propanol,b-amino-, 5-(dihydrogenphosphate), (bS)-
• [(2S)-2-amino-3-(1H-imidazol-5-yl)propyl] dihydrogen phosphate
• (2S)-2-amino-3-(1H-imidazol-5-yl)propyl dihydrogen phosphate
• 2-amino-3-(1H-imidazol-5-yl)propyl dihydrogen phosphate
• (S)-2-Amino-3-(1H-imidazol-5-yl)propyl dihydrogen phosphate
• DTXSID00948559
• Q27102169
• (2S)-2-amino-3-(1H-imidazol-4-yl)propyl dihydrogen phosphate
• CHEBI:16996
• l-histidinol phosphate
• histidinol-phosphate
• 1H-Imidazole-4-propanol, beta-amino-, dihydrogen phosphate (ester), (S)-
• C01100
• PHOSPHORIC ACID MONO-[2-AMINO-3-(3H-IMIDAZOL-4-YL)-PROPYL]ESTER
• SCHEMBL704416
• A05605A5-B21B-458B-8737-148949E06248
• NS00068826
• histidinol-P
• Imidazole-4-propanol-beta-amino-dihydrogen phosphate-L-
• DB03997
• [(2S)-2-amino-3-(1H-imidazol-4-yl)propoxy]phosphonic acid
• 25679-93-0
• 1H-Imidazole-4-propanol, beta-amino-, dihydrogen phosphate (ester), (betaS)- (9CI)
• L-histidinol-phosphate
• 1H-imidazole-5-propanol, beta-amino-, dihydrogen phosphate (ester), (betaS)-
• beta-amino-dihydrogen phosphate (ester) (S)
• Imidazole-4-propanol, beta-amino-, dihydrogen phosphate, L- (8CI)
• L-histidinol-p
• HSA
• Histidinol phosphate
• L-histidinol phosphate anion

• Inchi： 1S/C6H12N3O4P/c7-5(3-13-14(10,11)12)1-6-2-8-4-9-6/h2,4-5H,1,3,7H2,(H,8,9)(H2,10,11,12)/t5-/m0/s1
• InChI Key： CWNDERHTHMWBSI-YFKPBYRVSA-N
• SMILES： P(=O)(O)(O)OC[C@H](CC1=CN=CN1)N

Computed Properties

• Exact Mass: 221.05666
• Monoisotopic Mass: 221.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.581
• Boiling Point: 596.8°C at 760 mmHg
• Flash Point: 314.7°C
• Refractive Index: 1.604
• PSA: 121.46
• LogP: 0.08910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphoethanolamines
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Phosphoethanolamines